Cas no 1281153-21-6 (4-[[2-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-1-pyrrolidinyl]carbonyl]benzaldehyde)

• Product Name: 4-[[2-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-1-pyrrolidinyl]carbonyl]benzaldehyde
• CAS No: 1281153-21-6
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5451723
• PubChem ID: 53545165
• Update Time: 2025-06-14

4-[[2-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-1-pyrrolidinyl]carbonyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL}PYRROLIDINE-1-CARBONYL)BENZALDEHYDE
• AKOS030665029
• 1281153-21-6
• Z1068183204
• 4-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)pyrrolidine-1-carbonyl]benzaldehyde
• EN300-6499854
• 4-[[2-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-1-pyrrolidinyl]carbonyl]benzaldehyde

• Inchi： 1S/C19H22N4O2/c24-13-14-7-9-15(10-8-14)19(25)22-12-4-5-16(22)18-21-20-17-6-2-1-3-11-23(17)18/h7-10,13,16H,1-6,11-12H2
• InChI Key： HZAONAHGRVWNPH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C(N2CCCC2C2N3CCCCCC3=NN=2)=O)C=C1

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.2±65.0 °C(Predicted)
• pka: 3.05±0.20(Predicted)

Additional information on 4-[[2-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-1-pyrrolidinyl]carbonyl]benzaldehyde

Recent Advances in the Study of 4-[[2-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-1-pyrrolidinyl]carbonyl]benzaldehyde (CAS: 1281153-21-6)

The compound 4-[[2-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-1-pyrrolidinyl]carbonyl]benzaldehyde (CAS: 1281153-21-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazoloazepine and pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated that 1281153-21-6 exhibits high selectivity and efficacy, making it a viable candidate for further drug development. The benzaldehyde moiety in the structure is believed to play a critical role in its binding affinity, as evidenced by molecular docking simulations and X-ray crystallography data.

Another area of interest is the synthetic methodology for 1281153-21-6. Recent advancements have led to more efficient and scalable routes for its production, reducing the overall cost and time required for synthesis. These improvements are crucial for facilitating large-scale production and subsequent clinical trials. Researchers have also explored various derivatives of the compound to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its therapeutic potential, 1281153-21-6 has been investigated for its role in chemical biology as a probe for studying cellular processes. Its ability to selectively target certain proteins makes it a valuable tool for understanding complex biological pathways. Recent studies have utilized this compound to uncover novel insights into signal transduction mechanisms and disease pathogenesis.

Despite these promising developments, challenges remain in the clinical translation of 1281153-21-6. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 4-[[2-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-1-pyrrolidinyl]carbonyl]benzaldehyde represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities offer numerous opportunities for innovation. Continued research and development efforts will be critical in unlocking its full potential and translating laboratory findings into clinical benefits.